Cas no 6193-99-3 ((8R,9S,13S,14S)-13-Methylspiro[1,2,4,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthrene-3,2'-1,3-dioxolane]-17-one)
6193-99-3 structure
Product Name:(8R,9S,13S,14S)-13-Methylspiro[1,2,4,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthrene-3,2'-1,3-dioxolane]-17-one
CAS No:6193-99-3
MF:C20H28O3
MW:316.434526443481
CID:2670524
Update Time:2023-08-06
(8R,9S,13S,14S)-13-Methylspiro[1,2,4,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthrene-3,2'-1,3-dioxolane]-17-one Chemical and Physical Properties
Names and Identifiers
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- 17-Oxoestr-5(10)-en-3-one ethylene acetal
- (8R,9S,13S,14S)-13-Methylspiro[1,2,4,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthrene-3,2
- (8R,9S,13S,14S)-13-Methylspiro[1,2,4,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthrene-3,2'-1,3-dioxolane]-17-one
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- Inchi: 1S/C20H28O3/c1-19-8-6-15-14-7-9-20(22-10-11-23-20)12-13(14)2-3-16(15)17(19)4-5-18(19)21/h15-17H,2-12H2,1H3/t15-,16-,17+,19+/m1/s1
- InChI Key: PHKKRZJWUGAFPF-VXNCWWDNSA-N
- SMILES: O=C1CC[C@@H]2[C@]1(C)CC[C@@H]1C3CCC4(CC=3CC[C@@H]21)OCCO4
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 0
- Complexity: 571
- XLogP3: 2.3
- Topological Polar Surface Area: 35.5
(8R,9S,13S,14S)-13-Methylspiro[1,2,4,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthrene-3,2'-1,3-dioxolane]-17-one Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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